Cas no 849939-96-4 (Propyl 3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylate)

• Product Name: Propyl 3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylate
• CAS No: 849939-96-4
• MF: C₉H₁₁N₅O₃
• MW: 237.215340852737
• CID: 1090486
• PubChem ID: 11557728
• Update Time: 2025-10-16

Propyl 3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• Propyl 3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylate
• propyl 3-methyl-4-oxoimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylate
• 849939-96-4
• Propyl3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylate
• SCHEMBL3854103

• Inchi： 1S/C9H11N5O3/c1-3-4-17-8(15)6-7-11-12-13(2)9(16)14(7)5-10-6/h5H,3-4H2,1-2H3
• InChI Key： YDMIFDBNKQQFED-UHFFFAOYSA-N
• SMILES： O(C(C1=C2N=NN(C)C(N2C=N1)=O)=O)CCC

Computed Properties

• Exact Mass: 237.08618923g/mol
• Monoisotopic Mass: 237.08618923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 89.2Ų

Additional information on Propyl 3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylate

Research Briefing on Propyl 3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylate (CAS: 849939-96-4)

Propyl 3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylate (CAS: 849939-96-4) is a novel heterocyclic compound that has recently garnered significant attention in the field of medicinal chemistry and oncology research. This compound belongs to the imidazotetrazine class, which is known for its potential as a prodrug in cancer therapy. The unique structural features of this molecule, including the propyl ester group and the methyl substitution at the 3-position, contribute to its enhanced stability and bioavailability, making it a promising candidate for further preclinical and clinical investigations.

Recent studies have focused on elucidating the mechanism of action of Propyl 3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylate, particularly its role as a DNA alkylating agent. The compound is believed to undergo hydrolysis in vivo to release active intermediates that can alkylate DNA at the O6 position of guanine, leading to cytotoxic effects in rapidly dividing cancer cells. This mechanism is similar to that of temozolomide, a well-known imidazotetrazine derivative used in the treatment of glioblastoma and other malignancies. However, preliminary data suggest that the propyl ester derivative may exhibit improved pharmacokinetic properties and reduced side effects compared to existing therapies.

In vitro studies have demonstrated the potent antiproliferative activity of Propyl 3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylate against a panel of human cancer cell lines, including glioblastoma, colorectal carcinoma, and non-small cell lung cancer. The compound showed IC50 values in the low micromolar range, with particular efficacy against temozolomide-resistant cell lines. These findings highlight its potential as a second-line treatment for cancers that develop resistance to conventional alkylating agents. Furthermore, synergistic effects were observed when the compound was used in combination with other chemotherapeutic agents, suggesting possible applications in combination therapy regimens.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution profiles for Propyl 3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylate. The compound demonstrated good oral bioavailability and was able to cross the blood-brain barrier, a critical feature for treating central nervous system malignancies. Metabolic stability studies indicated that the propyl ester moiety enhances resistance to first-pass metabolism, potentially leading to more sustained plasma concentrations compared to related compounds. These properties make it an attractive candidate for further development as an oral anticancer agent.

Current research efforts are focused on optimizing the synthesis of Propyl 3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylate to improve yield and purity. Recent advances in synthetic methodology have enabled more efficient production of the compound at gram scale, facilitating further biological evaluation. Additionally, structure-activity relationship (SAR) studies are underway to explore modifications that could enhance potency while minimizing toxicity. The identification of 849939-96-4 as a lead compound has opened new avenues for the development of next-generation alkylating agents with improved therapeutic indices.

In conclusion, Propyl 3-methyl-4-oxo-3,4-dihydroimidazo[5,1-d][1,2,3,5]tetrazine-8-carboxylate represents a promising addition to the arsenal of anticancer agents. Its unique chemical structure, demonstrated biological activity, and favorable pharmacokinetic properties warrant continued investigation. Future research directions should include comprehensive toxicology studies, formulation development, and clinical trials to fully evaluate its therapeutic potential. As the understanding of this compound grows, it may offer new treatment options for patients with difficult-to-treat cancers, particularly those resistant to existing alkylating therapies.